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Compound of Interest

Compound Name: Miloxacin

Cat. No.: B1677135 Get Quote

Comprehensive guidance for the safe handling, storage, and disposal of Moxifloxacin in a

laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory personnel, including researchers, scientists, and professionals in drug

development, the paramount concern when handling chemical compounds is safety. This guide

provides detailed procedural information for the safe use of Moxifloxacin, a fluoroquinolone

antibiotic. Adherence to these protocols is crucial for minimizing exposure risks and ensuring a

secure research environment.

Immediate Safety and Handling Protocols
Moxifloxacin hydrochloride is classified as hazardous, being harmful if swallowed and causing

serious eye irritation.[1][2][3] It may also cause skin irritation, and inhalation can lead to

respiratory tract irritation.[4] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

The following personal protective equipment should be worn at all times when handling

Moxifloxacin:

Eye Protection: Tight-sealing safety goggles are essential to prevent eye contact.[2] In case

of contact, rinse cautiously with water for several minutes, removing contact lenses if present

and easy to do, and continue rinsing.[1]
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Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2][4]

Body Protection: Appropriate protective clothing should be worn to prevent skin exposure.[2]

[4]

Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when using this product.[1][4]

Wash hands thoroughly after handling.[1][4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

The product is sensitive to light and should be stored accordingly.[4]

Quantitative Data Summary
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Property Value

Chemical Name Moxifloxacin hydrochloride

Synonyms

1-Cyclopropyl-6-fluoro-8-methoxy-7-[(4aS,7aS)-

octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-

1,4-dihydroquinoline-3-carboxylic acid

hydrochloride

CAS Number 186826-86-8

GHS Classification

Acute toxicity, Oral (Category 4), Serious eye

irritation (Category 2A), Long-term (chronic)

aquatic hazard (Category 3)[1]

Hazard Statements

H302: Harmful if swallowed, H319: Causes

serious eye irritation, H412: Harmful to aquatic

life with long lasting effects[1]

Signal Word Warning[1][2]

Storage Temperature Store at 20° to 25°C (68°to 77°F)[4]

Spill and Disposal Procedures
In the event of a spill, it is critical to follow a clear and systematic procedure to contain and

clean the affected area while ensuring the safety of all personnel.

Spill Response Workflow:
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate Area

Ensure Adequate Ventilation

Secure the immediate vicinity

Consult Expert/SDS

Prevent inhalation of dusts

Cover Drains

Prevent environmental contamination

Collect, Bind & Pump Off Spills (Dry)

Observe material restrictions

Clean Affected Area

Use appropriate tools

Dispose of Properly in Approved Waste Disposal Plant

Follow regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Moxifloxacin spill.
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Disposal Plan:

Dispose of contents and containers in accordance with local, state, and federal regulations.[4]

The product should be sent to an approved waste disposal plant.[1] Do not let the product enter

drains.[1]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[1]

If Inhaled: Move person into fresh air.[1]

By implementing these safety measures, laboratories can ensure a secure environment for the

handling of Moxifloxacin, protecting both the research and the researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

3. spectrumchemical.com [spectrumchemical.com]

4. editor.fresenius-kabi.us [editor.fresenius-kabi.us]

To cite this document: BenchChem. [Safeguarding Your Research: Essential Personal
Protective Equipment and Handling Protocols for Moxifloxacin]. BenchChem, [2025]. [Online

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.benchchem.com/product/b1677135?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/MO902_AGHS.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.benchchem.com/product/b1677135#personal-protective-equipment-for-handling-miloxacin
https://www.benchchem.com/product/b1677135#personal-protective-equipment-for-handling-miloxacin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PDF]. Available at: [https://www.benchchem.com/product/b1677135#personal-protective-
equipment-for-handling-miloxacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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